Cas no 1573548-25-0 (3-(1H-1,2,3,4-tetrazol-1-yl)-3-(thiophen-3-yl)propanoic acid)

• Product Name: 3-(1H-1,2,3,4-tetrazol-1-yl)-3-(thiophen-3-yl)propanoic acid
• CAS No: 1573548-25-0
• MF: C₈H₈N₄O₂S
• MW: 224.239719390869
• MDL: MFCD26523041
• CID: 5238372
• PubChem ID: 71706790
• Update Time: 2025-06-11

3-(1H-1,2,3,4-tetrazol-1-yl)-3-(thiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Tetrazol-1-yl-3-thiophen-3-yl-propionic acid
• 1H-Tetrazole-1-propanoic acid, β-3-thienyl-
• 3-(1H-1,2,3,4-tetrazol-1-yl)-3-(thiophen-3-yl)propanoic acid

• MDL： MFCD26523041
• Inchi： 1S/C8H8N4O2S/c13-8(14)3-7(6-1-2-15-4-6)12-5-9-10-11-12/h1-2,4-5,7H,3H2,(H,13,14)
• InChI Key： IKJGHNAJWGFNHA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N1C=NN=N1)C1C=CSC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 3-(1H-1,2,3,4-tetrazol-1-yl)-3-(thiophen-3-yl)propanoic acid

Introduction to 3-(1H-1,2,3,4-tetrazol-1-yl)-3-(thiophen-3-yl)propanoic acid (CAS No. 1573548-25-0) in Modern Chemical and Pharmaceutical Research

The compound 3-(1H-1,2,3,4-tetrazol-1-yl)-3-(thiophen-3-yl)propanoic acid, identified by the CAS number 1573548-25-0, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. Its molecular structure combines the unique electronic properties of tetrazole and thiophene moieties with a propanoic acid backbone, making it a versatile scaffold for drug discovery and material science applications. This introduction delves into the compound's structural features, potential biological activities, and emerging applications in contemporary research.

The presence of the tetrazole ring in the molecular framework of this compound is particularly noteworthy. Tetrazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The nitrogen-rich heterocycle contributes to the compound's ability to interact with various biological targets, making it a promising candidate for further exploration in medicinal chemistry. Additionally, the thiophen-3-yl substituent introduces sulfur into the structure, which can enhance binding affinity and metabolic stability—key factors in drug design.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such complex molecules. Studies suggest that the combination of tetrazole and thiophene in this compound may confer unique pharmacokinetic advantages, such as improved solubility and reduced toxicity. These attributes are particularly relevant in the development of next-generation therapeutics where efficacy must be balanced with safety profiles.

In the realm of material science, derivatives of 3-(1H-1,2,3,4-tetrazol-1-yl)-3-(thiophen-3-yl)propanoic acid have shown promise as functional materials due to their ability to exhibit both electronic conductivity and mechanical flexibility. Researchers are exploring its potential as a component in organic semiconductors and conductive polymers, which could revolutionize applications in flexible electronics and energy storage devices. The integration of heterocyclic systems into advanced materials underscores the growing importance of interdisciplinary approaches in chemical innovation.

The synthesis of this compound presents an intriguing challenge for synthetic chemists. The multi-step process involves strategic functionalization of both the tetrazole and thiophene cores while maintaining regioselectivity. Recent methodologies employing transition-metal catalysis have streamlined these synthetic routes, enabling higher yields and purities. Such improvements are critical for scaling up production and facilitating further structural optimization.

Beyond its intrinsic chemical interest, 3-(1H-1,2,3,4-tetrazol-1-yl)-3-(thiophen-3-yl)propanoic acid has garnered attention for its potential role in addressing emerging global health challenges. For instance, its structural motifs align closely with known bioactive scaffolds against resistant pathogens. Preliminary in vitro studies indicate that derivatives of this compound may exhibit synergistic effects when combined with existing antibiotics or antiviral agents. Such findings highlight its value as a starting point for novel therapeutic strategies.

The role of computational modeling in optimizing derivatives of this compound cannot be overstated. High-throughput virtual screening allows researchers to rapidly assess thousands of analogs based on predicted binding affinities to target proteins. This approach has accelerated the discovery pipeline for new drug candidates by reducing reliance on empirical testing alone. The integration of machine learning algorithms further enhances these capabilities by identifying patterns that human analysis might overlook.

Environmental considerations also play a significant role in modern chemical research. The development of sustainable synthetic pathways for compounds like 3-(1H-1,2,3,4-tetrazol-1-yl)-3-(thiophen-3-yl)propanoic acid is essential for minimizing ecological impact while maintaining high performance standards. Green chemistry principles are being increasingly adopted to ensure that innovations meet both efficacy requirements and environmental responsibility—a dual imperative for future progress.

Collaborative efforts across academia and industry have further propelled research on this compound. Joint ventures between academic institutions and pharmaceutical companies leverage complementary expertise to translate laboratory discoveries into market-ready products faster than ever before. This synergy is particularly evident in programs focused on developing novel therapeutics for unmet medical needs where interdisciplinary collaboration is indispensable.

The future directions for research on 3-(1H-1,2,3,4-tetrazol-1-yl)-3-(thiophen-3-y l)propanoic acid are vast and exciting. Exploration into its role as a catalyst or ligand in asymmetric synthesis could open new avenues for chiral drug development—a critical area given the growing demand for enantiomerically pure pharmaceuticals. Additionally; investigating its potential as an intermediate in polymer chemistry may yield novel materials with tailored properties suitable for advanced technological applications.